Cas no 3752-24-7 (4,5,6,7-tetrahydro-1H-1,3-benzodiazole)
4,5,6,7-Tetrahydro-1H-1,3-benzodiazole is a heterocyclic compound featuring a fused bicyclic structure consisting of a cyclohexene ring and a diazole moiety. This scaffold is of interest in medicinal and synthetic chemistry due to its potential as a versatile intermediate for the development of pharmacologically active molecules. The saturated cyclohexene ring enhances stability while the diazole group offers sites for further functionalization. Its rigid yet modifiable structure makes it suitable for applications in ligand design and small-molecule synthesis. The compound’s balanced lipophilicity and electronic properties contribute to its utility in drug discovery, particularly in targeting central nervous system (CNS) and enzyme-related pathways.
3752-24-7 structure
Product Name:4,5,6,7-tetrahydro-1H-1,3-benzodiazole
CAS No:3752-24-7
MF:C7H10N2
MW:122.167701244354
MDL:MFCD00829762
CID:311917
PubChem ID:304263
Update Time:2025-05-19
4,5,6,7-tetrahydro-1H-1,3-benzodiazole Chemical and Physical Properties
Names and Identifiers
-
- 4,5,6,7-Tetrahydro-1H-benzo[d]imidazole
- 1H-Benzimidazole,4,5,6,7-tetrahydro-
- 4,5,6,7-TETRAHYDRO-1H-BENZIMIDAZOLE
- 4,5,6,7-tetrahydro-1H-benzoimidazole
- 4,5,6,7-tetrahydrobenzimidazol
- 4,5,6,7-tetrahydrobenzimidazole
- Tetrahydrobenzimidazole
- Tetrahydrobenzoimidazole
- 1H-benzimidazole, 4,5,6,7-tetrahydro-
- 4,5,6,7-tetrahydro-1H-1,3-benzodiazole
- 3,4,5,6,7-pentahydrobenzimidazole
- NSC195331
- PubChem8058
- PubChem8043
- 4,5,6,7-Tetrahydro-4H-benzo[d]imidazole
- KAWYASGZISVRAL-UHFFFAOYSA-N
- 4,5,6,7-tetrahydro-benzimidazole
- STL227702
- Z1198155272
- J-014765
- F3055-0232
- MFCD00829762
- FT-0652333
- AKOS025394659
- 3752-24-7
- DS-12306
- A823723
- SY034656
- EN300-120423
- VU0421889-2
- FT-0652092
- NSC-195331
- SCHEMBL234731
- A874080
- CS-W005503
- SCHEMBL3027234
- DTXSID70958605
- AKOS000267868
-
- MDL： MFCD00829762
- Inchi： 1S/C7H10N2/c1-2-4-7-6(3-1)8-5-9-7/h5H,1-4H2,(H,8,9)
- InChI Key： KAWYASGZISVRAL-UHFFFAOYSA-N
- SMILES： N1C=NC2=C1CCCC2
Computed Properties
- Exact Mass: 122.0845
- Monoisotopic Mass: 122.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.7
- XLogP3: 1.1
Experimental Properties
- Density: 1.133
- Boiling Point: 335°C at 760 mmHg
- Flash Point: 183.6 °C
- Refractive Index: 1.573
- PSA: 28.68
- LogP: 1.28850
4,5,6,7-tetrahydro-1H-1,3-benzodiazole Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Storage Condition：Sealed in dry,2-8°C
4,5,6,7-tetrahydro-1H-1,3-benzodiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PO089-200mg |
4,5,6,7-tetrahydro-1H-1,3-benzodiazole |
3752-24-7 | 98% | 200mg |
102.0CNY | 2021-08-04 | |
| Chemenu | CM154762-1g |
4,5,6,7-Tetrahydro-1H-benzo[d]imidazole |
3752-24-7 | 95+% | 1g |
$59 | 2021-08-05 | |
| Chemenu | CM154762-5g |
4,5,6,7-Tetrahydro-1H-benzo[d]imidazole |
3752-24-7 | 95+% | 5g |
$192 | 2021-08-05 | |
| Chemenu | CM154762-10g |
4,5,6,7-Tetrahydro-1H-benzo[d]imidazole |
3752-24-7 | 95+% | 10g |
$466 | 2021-08-05 | |
| Chemenu | CM154762-25g |
4,5,6,7-Tetrahydro-1H-benzo[d]imidazole |
3752-24-7 | 95+% | 25g |
$909 | 2021-08-05 | |
| TRC | T889538-100mg |
4,5-Tetramethyleneimidazole |
3752-24-7 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | T889538-250mg |
4,5-Tetramethyleneimidazole |
3752-24-7 | 250mg |
$98.00 | 2023-05-17 | ||
| TRC | T889538-500mg |
4,5-Tetramethyleneimidazole |
3752-24-7 | 500mg |
$161.00 | 2023-05-17 | ||
| TRC | T889538-1g |
4,5-Tetramethyleneimidazole |
3752-24-7 | 1g |
$ 215.00 | 2022-06-02 | ||
| Alichem | A019064659-5g |
4,5,6,7-Tetrahydro-1H-benzo[d]imidazole |
3752-24-7 | 98% | 5g |
$211.53 | 2023-09-02 |
4,5,6,7-tetrahydro-1H-1,3-benzodiazole Related Literature
-
Salah S. Massoud,Zoe E. Perez,Jessica R. Courson,Roland C. Fischer,Franz A. Mautner,Ján Van?o,Michal ?ajan,Zdeněk Trávní?ek Dalton Trans. 2020 49 11715
-
2. Tunable hydrocarbon adsorption based on a zeolitic imidazolate framework in the sodalite topologyJoseph M. Falkowski,Peter I. Ravikovitch,Mary S. Abdulkarim,Giovanni M. Muraro,Sophie F. Liu,Charanjit Paur,Elisa A. Strohmaier,Simon C. Weston J. Mater. Chem. A 2022 10 1425
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